Cas no 1137457-74-9 (3-(2-Iodophenyl)-1H-pyrazol-5-amine)

3-(2-Iodophenyl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with an iodine-bearing phenyl group and an amine functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or metal-catalyzed cross-coupling reactions due to the presence of the iodophenyl moiety. The amine group enhances its reactivity, enabling further derivatization for applications in medicinal chemistry and materials science. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while the iodine atom offers versatility in palladium-catalyzed transformations. This compound is suitable for research applications requiring precise functional group manipulation.

3-(2-Iodophenyl)-1H-pyrazol-5-amine structure

1137457-74-9 structure

Product Name:3-(2-Iodophenyl)-1H-pyrazol-5-amine

CAS No:1137457-74-9

MF:C₉H₈IN₃

MW:285.084393501282

MDL:MFCD28397226

CID:5186293

PubChem ID:24697111

Update Time:2025-05-19

3-(2-Iodophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 3-(2-IODOPHENYL)-1H-PYRAZOL-5-AMINE
- 3-Amino-5-(2-iodophenyl)pyrazole
- SY268458
- 1H-Pyrazol-3-amine, 5-(2-iodophenyl)-
- 3-(2-Iodophenyl)-1H-pyrazol-5-amine
- MDL： MFCD28397226
- Inchi： 1S/C9H8IN3/c10-7-4-2-1-3-6(7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
- InChI Key： FLWUXLRBGDTAKO-UHFFFAOYSA-N
- SMILES： IC1C=CC=CC=1C1=CC(N)=NN1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
XLogP3: 2.2
Topological Polar Surface Area: 54.7

3-(2-Iodophenyl)-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1197714-1g	3-Amino-5-(2-iodophenyl)pyrazole	1137457-74-9	95%	1g	$700	2024-07-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00996295-1g	3-(2-Iodophenyl)-1h-pyrazol-5-amine	1137457-74-9	95%	1g	￥4403.0	2023-04-05
Enamine	EN300-1148831-1.0g	3-(2-iodophenyl)-1H-pyrazol-5-amine	1137457-74-9		1g	$0.0	2023-06-09
Enamine	EN300-1148831-0.05g	3-(2-iodophenyl)-1H-pyrazol-5-amine	1137457-74-9	95%	0.05g	$587.0	2023-10-25
Enamine	EN300-1148831-0.1g	3-(2-iodophenyl)-1H-pyrazol-5-amine	1137457-74-9	95%	0.1g	$615.0	2023-10-25
Enamine	EN300-1148831-0.25g	3-(2-iodophenyl)-1H-pyrazol-5-amine	1137457-74-9	95%	0.25g	$642.0	2023-10-25
Enamine	EN300-1148831-0.5g	3-(2-iodophenyl)-1H-pyrazol-5-amine	1137457-74-9	95%	0.5g	$671.0	2023-10-25
Enamine	EN300-1148831-1g	3-(2-iodophenyl)-1H-pyrazol-5-amine	1137457-74-9	95%	1g	$699.0	2023-10-25
Enamine	EN300-1148831-2.5g	3-(2-iodophenyl)-1H-pyrazol-5-amine	1137457-74-9	95%	2.5g	$1370.0	2023-10-25
Enamine	EN300-1148831-5g	3-(2-iodophenyl)-1H-pyrazol-5-amine	1137457-74-9	95%	5g	$2028.0	2023-10-25

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Additional information on 3-(2-Iodophenyl)-1H-pyrazol-5-amine

Comprehensive Overview of 3-(2-Iodophenyl)-1H-pyrazol-5-amine (CAS No. 1137457-74-9): Properties, Applications, and Research Insights

3-(2-Iodophenyl)-1H-pyrazol-5-amine (CAS No. 1137457-74-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole core with an iodophenyl substituent, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted drug discovery.

Recent studies highlight the compound’s role in cancer therapeutics, where its iodine moiety enables radiolabeling for imaging applications. This property addresses the growing demand for theranostic agents—a hot topic in precision medicine. The pyrazole-amine scaffold also shows promise in neurological disorder research, particularly for modulating G-protein-coupled receptors (GPCRs), a frequent search term in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, 3-(2-Iodophenyl)-1H-pyrazol-5-amine exemplifies the convergence of halogen bonding and hydrogen bonding interactions. Its crystalline structure has been analyzed via X-ray diffraction, revealing potential for cocrystal engineering—an emerging technique to improve drug solubility. These characteristics make it relevant to searches like "improving API bioavailability" and "solid-state chemistry in pharma."

Environmental and regulatory considerations are increasingly shaping compound usage. Unlike heavy metal derivatives, the iodine in this molecule offers a balance between reactivity and safety, meeting green chemistry principles. This aligns with frequent queries about sustainable synthetic routes and ECHA compliance in specialty chemicals.

In material science, derivatives of 3-(2-Iodophenyl)-1H-pyrazol-5-amine have been explored for organic electronics, particularly as hole-transport materials in perovskite solar cells—a trending topic in renewable energy research. The compound’s electron-rich aromatic system and planar conformation contribute to charge transport properties, addressing search trends around "next-gen photovoltaic materials."

Analytical characterization of this compound typically involves HPLC purity testing (≥98%) and LC-MS validation, reflecting industry standards for high-value intermediates. Researchers often search for "structural elucidation techniques" and "batch-to-batch consistency" protocols when working with such compounds.

The commercial availability of CAS 1137457-74-9 through specialty chemical suppliers has expanded its accessibility for medicinal chemistry projects. However, synthetic optimization remains an active area, with publications focusing on palladium-catalyzed couplings to modify the iodophenyl group—a process frequently queried in cross-coupling reaction databases.

Future directions for this compound include exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, two rapidly growing areas in drug development. Its primary amine functionality allows conjugation with E3 ligase ligands, making it a candidate for targeted protein degradation studies—a subject with rising search volume in academic literature.